Cas no 2097530-14-6 (6-bromo-2-fluoropyrazolo[1,5-a]pyridine)

• Product Name: 6-bromo-2-fluoropyrazolo[1,5-a]pyridine
• CAS No: 2097530-14-6
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD31557072
• CID: 5142801
• Update Time: 2026-03-03

6-bromo-2-fluoropyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine, 6-bromo-2-fluoro-
• 6-bromo-2-fluoropyrazolo[1,5-a]pyridine

• MDL： MFCD31557072
• Inchi： 1S/C7H4BrFN2/c8-5-1-2-6-3-7(9)10-11(6)4-5/h1-4H
• InChI Key： FUQUBRGCABZXEN-UHFFFAOYSA-N
• SMILES： C12=CC(F)=NN1C=C(Br)C=C2

Additional information on 6-bromo-2-fluoropyrazolo[1,5-a]pyridine

Comprehensive Overview of 6-bromo-2-fluoropyrazolo[1,5-a]pyridine (CAS No. 2097530-14-6): Properties, Applications, and Industry Insights

6-bromo-2-fluoropyrazolo[1,5-a]pyridine (CAS No. 2097530-14-6) is a high-value heterocyclic compound gaining traction in pharmaceutical and agrochemical research. This pyrazolo[1,5-a]pyridine derivative features a bromine substitution at the 6-position and a fluorine atom at the 2-position, making it a versatile building block for drug discovery. Its molecular formula C₇H₄BrFN₂ and precise structural modifications have sparked interest among medicinal chemists exploring kinase inhibitors and GPCR-targeted therapies.

The compound's unique fluoropyrazolo scaffold aligns with current trends in fragment-based drug design (FBDD), where researchers prioritize small molecular fragments with optimal binding efficiency. Recent PubMed studies highlight the role of 6-bromo-2-fluoropyrazolo[1,5-a]pyridine in developing selective JAK2 inhibitors, addressing autoimmune diseases—a hot topic in 2024's biopharma landscape. Its halogenated pyridine core also demonstrates potential in PET radiotracer development, answering growing demand for neuroimaging probes.

From a synthetic chemistry perspective, the bromo-fluoropyrazolo moiety offers multiple modification sites for Suzuki-Miyaura cross-coupling reactions, a technique frequently searched in Reaxys and SciFinder databases. This explains why suppliers report increased inquiries about CAS 2097530-14-6, particularly from CROs specializing in parallel synthesis. The compound's stability under palladium catalysis conditions makes it preferable over traditional pyridine precursors in high-throughput screening libraries.

Environmental considerations surrounding halogenated compounds have led to improved synthetic routes for 6-bromo-2-fluoropyrazolo[1,5-a]pyridine. A 2023 Green Chemistry publication detailed a solvent-free mechanochemical synthesis, addressing ESG concerns in fine chemical production. This innovation responds to frequent "green synthesis of fluorinated heterocycles" searches in academic circles, positioning CAS 2097530-14-6 as a case study in sustainable medicinal chemistry.

Analytical characterization of this compound involves advanced techniques like ¹⁹F NMR (δ -110 to -120 ppm range) and LC-MS with typical [M+H]⁺ at 231/233 m/z (1:1 isotopic pattern from bromine). These spectral features are crucial for quality control, as evidenced by forum discussions on "HPLC method development for fluorinated N-heterocycles." Proper storage recommendations (2-8°C under inert atmosphere) ensure stability of this light-sensitive material, a detail often requested in supplier technical FAQs.

The commercial availability of 6-bromo-2-fluoropyrazolo[1,5-a]pyridine through major catalog providers (e.g., Sigma-Aldrich, Combi-Blocks) has expanded its accessibility. Market intelligence suggests 18% year-on-year growth in orders, correlating with rising patent filings mentioning "fluoropyrazolo[1,5-a]pyridine scaffolds" (WIPO data 2020-2024). This trend reflects the industry's shift toward sp³-rich fragments to enhance drug candidate properties, a concept dominating recent "escape from flatland" symposiums.

Ongoing research explores the compound's utility beyond pharmaceuticals. A 2024 ACS Agricultural Chemistry report identified bromo-fluoropyrazolo derivatives as promising leads for next-generation fungicides, responding to search trends like "heterocyclic agrochemicals resistance management." This dual pharma-agro potential makes CAS 2097530-14-6 a strategic investment for specialty chemical manufacturers adapting to market diversification needs.

For researchers handling this compound, proper PPE (nitrile gloves, safety goggles) is recommended despite its non-classified hazard profile. The scientific community's focus on "safe handling of fluorinated building blocks" (500+ Google Scholar entries since 2022) underscores the importance of responsible material stewardship even with non-hazardous intermediates like 6-bromo-2-fluoropyrazolo[1,5-a]pyridine.

Future directions may involve exploiting the compound's hydrogen bond acceptor capacity (calculated LogP ≈2.1) in PROTAC linker design—a trending topic in targeted protein degradation. Computational studies (e.g., molecular docking of the fluoropyrazolo[1,5-a]pyridine core) frequently appear in recent bioinformatics conference proceedings, suggesting growing computational chemistry interest in this chemotype.